Cas no 42268-88-2 (Dimethyl 5-(bromomethyl)isophthalate)

• Product Name: Dimethyl 5-(bromomethyl)isophthalate
• CAS No: 42268-88-2
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• MDL: MFCD22578671
• CID: 2146217
• PubChem ID: 15686242
• Update Time: 2025-05-27

Dimethyl 5-(bromomethyl)isophthalate Chemical and Physical Properties

Names and Identifiers

• dimethyl 5-(bromomethyl)isophthalate
• DiMethyl 5-BroMoMethyl-1,3-Benzene-Dicarboxylate
• 1,3-dimethyl 5-(bromomethyl)benzene-1,3-dicarboxylate
• SVXVCUVXGMLDJC-UHFFFAOYSA-N
• NE16999
• 5-Bromomethylisophthalic acid dimethyl ester
• 5-Bromomethyl-isophthalic acid dimethyl ester
• 5-(Bromomethyl)isophthalic acid dimethyl ester
• dimethyl 5-(bromomethyl)benzene-1,3-dicarboxylate
• Dimethyl 5-(bromomethyl)isophthalate

• MDL： MFCD22578671
• Inchi： 1S/C11H11BrO4/c1-15-10(13)8-3-7(6-12)4-9(5-8)11(14)16-2/h3-5H,6H2,1-2H3
• InChI Key： SVXVCUVXGMLDJC-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OC)C=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 243
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dimethyl 5-(bromomethyl)isophthalate

Recent Advances in the Application of Dimethyl 5-(bromomethyl)isophthalate (CAS: 42268-88-2) in Chemical Biology and Pharmaceutical Research

Dimethyl 5-(bromomethyl)isophthalate (CAS: 42268-88-2) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromomethyl and ester functional groups, serves as a key building block in the synthesis of complex molecules, including drug candidates and bioactive probes. Recent studies have explored its utility in various synthetic pathways, highlighting its role in the development of novel therapeutic agents and chemical tools for biological investigation.

One of the most notable applications of Dimethyl 5-(bromomethyl)isophthalate is in the synthesis of pharmaceutical intermediates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the preparation of kinase inhibitors, which are critical for targeting cancer-related signaling pathways. The bromomethyl group facilitates efficient cross-coupling reactions, enabling the introduction of diverse pharmacophores. This flexibility makes the compound particularly valuable for structure-activity relationship (SAR) studies, where rapid modification of molecular scaffolds is essential.

In addition to its role in drug discovery, Dimethyl 5-(bromomethyl)isophthalate has been employed in the development of chemical probes for studying protein-protein interactions (PPIs). A recent publication in ACS Chemical Biology detailed its incorporation into bifunctional molecules designed to disrupt PPIs involved in inflammatory diseases. The ester groups of the compound allow for further derivatization, enabling the attachment of fluorescent tags or affinity labels for target identification and validation. This approach has opened new avenues for probing previously undruggable targets.

Recent advancements in synthetic methodology have also expanded the utility of Dimethyl 5-(bromomethyl)isophthalate. For instance, a 2024 study in Organic Letters reported a novel palladium-catalyzed coupling reaction using this compound as a substrate, achieving high yields and selectivity under mild conditions. This development is particularly significant for large-scale pharmaceutical production, where efficiency and environmental considerations are paramount. Furthermore, the compound's stability under various reaction conditions makes it a reliable choice for multi-step syntheses.

Looking ahead, the potential of Dimethyl 5-(bromomethyl)isophthalate in chemical biology and pharmaceutical research remains vast. Ongoing investigations are exploring its use in the design of covalent inhibitors, where the bromomethyl group can form irreversible bonds with target proteins. Additionally, its compatibility with emerging technologies such as DNA-encoded libraries (DELs) positions it as a valuable asset in high-throughput screening campaigns. As research continues to uncover new applications, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and chemical tools.